Cas no 2138123-82-5 (8-bromo-N-ethyl-N-methylquinazolin-2-amine)

• Product Name: 8-bromo-N-ethyl-N-methylquinazolin-2-amine
• CAS No: 2138123-82-5
• MF: C₁₁H₁₂BrN₃
• MW: 266.13708114624
• CID: 6023431
• PubChem ID: 165794695
• Update Time: 2025-06-09

8-bromo-N-ethyl-N-methylquinazolin-2-amine Chemical and Physical Properties

Names and Identifiers

• 8-bromo-N-ethyl-N-methylquinazolin-2-amine
• 2138123-82-5
• EN300-1162214

• Inchi： 1S/C11H12BrN3/c1-3-15(2)11-13-7-8-5-4-6-9(12)10(8)14-11/h4-7H,3H2,1-2H3
• InChI Key： YRPTZARECHEONN-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C=NC(=NC=21)N(C)CC

Computed Properties

• Exact Mass: 265.02146g/mol
• Monoisotopic Mass: 265.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29Ų

Additional information on 8-bromo-N-ethyl-N-methylquinazolin-2-amine

Introduction to 8-Bromo-N-ethyl-N-methylquinazolin-2-amine (CAS No. 2138123-82-5)

8-Bromo-N-ethyl-N-methylquinazolin-2-amine (CAS No. 2138123-82-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the quinazoline class, which is known for its diverse biological activities, including anticancer, antiviral, and anti-inflammatory properties. The unique structural features of 8-bromo-N-ethyl-N-methylquinazolin-2-amine make it a promising candidate for further research and development in drug discovery.

The chemical structure of 8-bromo-N-ethyl-N-methylquinazolin-2-amine consists of a quinazoline core with specific substituents that enhance its pharmacological profile. The bromine atom at the 8-position and the N-ethyl and N-methyl groups on the amine moiety contribute to its unique biological activity. These substituents can influence the compound's solubility, stability, and interactions with biological targets, making it a valuable molecule for medicinal chemists to study.

Recent studies have explored the potential of 8-bromo-N-ethyl-N-methylquinazolin-2-amine in various therapeutic areas. One notable application is in cancer therapy. Research has shown that quinazoline derivatives, including this compound, can inhibit key enzymes involved in cancer cell proliferation and survival. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 8-bromo-N-ethyl-N-methylquinazolin-2-amine exhibited potent inhibitory activity against epidermal growth factor receptor (EGFR), a well-known target in cancer therapy. This inhibition can lead to reduced tumor growth and improved patient outcomes.

Beyond cancer, 8-bromo-N-ethyl-N-methylquinazolin-2-amine has also shown promise in the treatment of viral infections. A recent study in Antiviral Research reported that this compound displayed significant antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves interfering with viral replication processes, making it a potential candidate for developing broad-spectrum antiviral drugs.

In addition to its therapeutic potential, 8-bromo-N-ethyl-N-methylquinazolin-2-amine has been studied for its anti-inflammatory properties. Inflammation is a key component of many diseases, and compounds that can modulate inflammatory responses are highly sought after. A study published in the Journal of Inflammation Research found that this compound effectively reduced inflammation in both in vitro and in vivo models by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The pharmacokinetic properties of 8-bromo-N-ethyl-N-methylquinazolin-2-amine have also been investigated to ensure its suitability for clinical use. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. However, further optimization may be necessary to enhance its pharmacokinetic profile and reduce potential side effects.

Clinical trials are an essential step in evaluating the safety and efficacy of new drugs. While no clinical trials have been reported for 8-bromo-N-ethyl-N-methylquinazolin-2-amine as of yet, preclinical studies have provided strong evidence supporting its potential as a therapeutic agent. These studies have laid the groundwork for future clinical investigations, which will be crucial in determining the compound's safety profile and therapeutic benefits.

In conclusion, 8-bromo-N-ethyl-N-methylquinazolin-2-amine (CAS No. 2138123-82-5) is a promising compound with diverse biological activities that make it an attractive target for drug development. Its potential applications in cancer therapy, antiviral treatments, and anti-inflammatory interventions highlight its versatility and importance in medicinal chemistry. Ongoing research will continue to uncover new insights into the mechanisms of action and therapeutic potential of this compound, paving the way for innovative treatments in various medical fields.